molecular formula C16H23FN2O2 B7632521 N-[2-(4-fluoro-3-methoxyphenyl)ethyl]-3-methylpiperidine-3-carboxamide

N-[2-(4-fluoro-3-methoxyphenyl)ethyl]-3-methylpiperidine-3-carboxamide

Cat. No. B7632521
M. Wt: 294.36 g/mol
InChI Key: QFGOYTSMAAZEES-UHFFFAOYSA-N
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Description

N-[2-(4-fluoro-3-methoxyphenyl)ethyl]-3-methylpiperidine-3-carboxamide, commonly known as FPEP, is a novel compound that has gained significant attention in the scientific community due to its potential usage in various fields of research. The compound belongs to the class of piperidine derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of FPEP is not fully understood. However, several studies have suggested that it acts as a selective and potent agonist of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is widely distributed in the central nervous system and is involved in various physiological processes, including calcium signaling, ion channel regulation, and neurotransmitter release. Activation of the sigma-1 receptor by FPEP leads to the modulation of various signaling pathways, resulting in the observed physiological effects.
Biochemical and Physiological Effects:
FPEP has shown various biochemical and physiological effects in several studies. It has been reported to enhance neuroplasticity, improve cognitive function, and exhibit neuroprotective effects. The compound has also shown potential in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. Additionally, FPEP has been reported to exhibit analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

FPEP has several advantages for lab experiments, including its high potency and selectivity for the sigma-1 receptor. The compound is also easy to synthesize and purify, making it suitable for large-scale experiments. However, FPEP has some limitations, including its limited solubility in water, which can make it challenging to administer in vivo. Additionally, the compound's mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the research of FPEP. One potential area of research is the development of more potent and selective sigma-1 receptor agonists. Additionally, the compound's potential in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression, warrants further investigation. Furthermore, the compound's analgesic and anti-inflammatory effects suggest its potential in the treatment of pain and inflammation-related disorders. Finally, the development of novel drug delivery systems for FPEP can address the compound's limited solubility and enhance its efficacy.
Conclusion:
In conclusion, FPEP is a novel compound that has shown promising results in various fields of research. Its potential in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression, warrants further investigation. Additionally, the compound's analgesic and anti-inflammatory effects suggest its potential in the treatment of pain and inflammation-related disorders. Further research on FPEP can lead to the development of novel therapeutics for various diseases.

Synthesis Methods

The synthesis of FPEP involves a multi-step process that includes the reaction of 4-fluoro-3-methoxyphenylacetic acid with thionyl chloride, followed by the reaction of the resultant acid chloride with 3-methylpiperidine. The final product is obtained by the reaction of the intermediate with 2-(N,N-dimethylamino)ethylamine. The purity of the compound is ensured by several purification steps, including column chromatography and recrystallization.

Scientific Research Applications

FPEP has shown potential in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. Several studies have reported its usage as a ligand for the sigma-1 receptor, which plays a crucial role in various physiological processes, including neuroprotection, neuroplasticity, and neurotransmission. The compound has also shown promising results in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.

properties

IUPAC Name

N-[2-(4-fluoro-3-methoxyphenyl)ethyl]-3-methylpiperidine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23FN2O2/c1-16(7-3-8-18-11-16)15(20)19-9-6-12-4-5-13(17)14(10-12)21-2/h4-5,10,18H,3,6-9,11H2,1-2H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFGOYTSMAAZEES-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CCCNC1)C(=O)NCCC2=CC(=C(C=C2)F)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23FN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(4-fluoro-3-methoxyphenyl)ethyl]-3-methylpiperidine-3-carboxamide

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